2-(3-(2-chlorobenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-[(2-chlorophenyl)methyl]-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C28H25ClN4O2/c1-17-8-9-24-22(13-17)26-27(28(35)32(16-30-26)14-20-6-4-5-7-23(20)29)33(24)15-25(34)31-21-11-18(2)10-19(3)12-21/h4-13,16H,14-15H2,1-3H3,(H,31,34)
• InChI Key: QXLOQPTWLHDYJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4Cl)CC(=O)NC5=CC(=CC(=C5)C)C
• Molecular Formula: C28H25ClN4O2
• Molecular Weight: 485.0 g/mol
• CAS No.: 1189877-82-4

Description

2-(3-(2-chlorobenzyl)-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H25ClN4O2 and its molecular weight is 484.98. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The chemical synthesis of complex molecules, including those similar to the specified compound, involves detailed procedures that enable the formation of novel structures with potential applications in drug development and material science. For example, the study by Kinoshita et al. (1989) explores the ring cleavage reaction of 1, 3-oxazine-2, 4(3H)-dione derivatives with amines, which could provide insights into the synthesis of related compounds (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).

Antimicrobial Activity

Certain derivatives related to the compound have been synthesized and evaluated for their antimicrobial properties. Debnath and Ganguly (2015) synthesized and characterized a series of acetamide derivatives for their antibacterial and antifungal activities, suggesting the potential of these compounds in antimicrobial applications (Debnath & Ganguly, 2015).

Photovoltaic Efficiency and Ligand-Protein Interactions

The spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs by Mary et al. (2020) demonstrate their potential use as photosensitizers in dye-sensitized solar cells (DSSCs), as well as exploring their ligand-protein interactions. This work highlights the versatility of such compounds in renewable energy and biochemical research (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).

Pesticide Potential

Research by Olszewska et al. (2011) on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, showing their characterization by X-ray powder diffraction, points to their potential application as pesticides. This study demonstrates the role of structural analysis in developing effective agricultural chemicals (Olszewska, Tarasiuk, & Pikus, 2011).